6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one

• IUPAC Name: 6-chloro-3-[(3-fluoroanilino)methyl]chromen-4-one
• InChI: InChI=1S/C16H11ClFNO2/c17-11-4-5-15-14(6-11)16(20)10(9-21-15)8-19-13-3-1-2-12(18)7-13/h1-7,9,19H,8H2
• InChI Key: QYQNMMRFTDGDPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NCC2=COC3=C(C2=O)C=C(C=C3)Cl
• Molecular Formula: C16H11ClFNO2
• Molecular Weight: 303.71 g/mol

Description

6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one, also known as CAF, is a synthetic compound that has been widely used in scientific research. It belongs to the class of flavones, which are a type of plant-derived polyphenolic compounds that exhibit a wide range of biological activities. CAF has been shown to possess potent antioxidant, anti-inflammatory, and anticancer properties, making it an attractive candidate for drug development and therapeutic applications.

Mechanism of Action

The mechanism of action of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one is complex and involves multiple pathways. 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one exerts its anticancer effects by inducing apoptosis through the activation of caspases and the inhibition of anti-apoptotic proteins. 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one also inhibits cell proliferation by arresting the cell cycle at the G0/G1 phase. The anti-inflammatory effects of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one are mediated by the inhibition of NF-κB signaling pathway, which is a key regulator of inflammatory response. Moreover, 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one has been shown to activate the Nrf2/ARE pathway, which is a cellular defense mechanism against oxidative stress.
Biochemical and Physiological Effects:
6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one exhibits several biochemical and physiological effects that contribute to its therapeutic potential. 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one has been shown to scavenge free radicals and inhibit lipid peroxidation, which are key factors in the pathogenesis of various diseases. 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one also exhibits antiangiogenic activity by inhibiting the formation of new blood vessels, which is essential for tumor growth and metastasis. Moreover, 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one has been shown to modulate the activity of several enzymes, including COX-2, MMPs, and LOX, which are involved in inflammation and cancer progression.

Advantages and Limitations for Lab Experiments

6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one offers several advantages for laboratory experiments, including its high potency, low toxicity, and ease of synthesis. Moreover, 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one exhibits a broad range of biological activities, making it a versatile tool for studying various biological processes. However, there are also some limitations associated with 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one, including its poor solubility in aqueous media and the lack of a well-defined mechanism of action.

Future Directions

There are several future directions for the research of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one. One potential area of investigation is the development of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one-based therapeutics for the treatment of cancer and inflammation. Another area of interest is the elucidation of the molecular mechanisms underlying the biological activities of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one. Moreover, further studies are needed to explore the potential of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one as a diagnostic tool for the detection of cancer and other diseases. Finally, the development of novel synthetic methods for the production of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one and its analogs could lead to the discovery of new compounds with improved pharmacological properties.

Synthesis Methods

6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one can be synthesized using various methods, including chemical synthesis and enzymatic synthesis. The chemical synthesis of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one involves the reaction of 3-fluoroaniline with 6-chloro-4-hydroxycoumarin in the presence of a suitable base and solvent. The reaction is typically carried out under mild conditions, and the yield of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one can be optimized by adjusting the reaction parameters. Enzymatic synthesis of 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one involves the use of enzymes such as laccase or tyrosinase to catalyze the reaction between 3-fluoroaniline and 6-chloro-4-hydroxycoumarin. This method offers several advantages, including high selectivity, mild reaction conditions, and environmentally friendly process.

Scientific Research Applications

6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one has been shown to induce apoptosis and inhibit cell proliferation in several cancer cell lines, including breast, lung, and colon cancer. 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one also exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines and chemokines. Additionally, 6-chloro-3-{[(3-fluorophenyl)amino]methyl}-4H-chromen-4-one has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.